methyl (9-methyl-9H-carbazol-2-yl)acetate
Overview
Description
Methyl (9-methyl-9H-carbazol-2-yl)acetate is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. It is a derivative of carbazole, a nitrogen-containing aromatic compound, and is synthesized through a multistep reaction process.
Mechanism of Action
The mechanism of action of methyl (9-methyl-9H-carbazol-2-yl)acetate is not fully understood, but it is believed to interact with the electron transport chain in organic materials. It has been shown to have a high electron mobility, which allows it to efficiently transport charge through organic materials.
Biochemical and Physiological Effects:
As a synthetic compound, methyl (9-methyl-9H-carbazol-2-yl)acetate does not have any known biochemical or physiological effects on living organisms.
Advantages and Limitations for Lab Experiments
One of the main advantages of using methyl (9-methyl-9H-carbazol-2-yl)acetate in lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, its synthesis process can be complex and time-consuming, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on methyl (9-methyl-9H-carbazol-2-yl)acetate. One area of interest is in the development of more efficient and stable organic electronic devices, such as OLEDs and solar cells. Another potential application is in the field of organic semiconductors, where it could be used to enhance the performance of organic transistors. Additionally, further studies on the mechanism of action of methyl (9-methyl-9H-carbazol-2-yl)acetate could lead to a better understanding of its properties and potential applications.
Scientific Research Applications
Methyl (9-methyl-9H-carbazol-2-yl)acetate has been studied for its potential use in various scientific applications. One of the most promising areas of research is in the field of organic electronics, where it has been shown to have excellent charge-transport properties. It has also been investigated for use in OLEDs (organic light-emitting diodes) and solar cells, where it has demonstrated high efficiency and stability.
properties
IUPAC Name |
methyl 2-(9-methylcarbazol-2-yl)acetate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15NO2/c1-17-14-6-4-3-5-12(14)13-8-7-11(9-15(13)17)10-16(18)19-2/h3-9H,10H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NLTJDZSEIUNBBV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2C3=C1C=C(C=C3)CC(=O)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-(9-methylcarbazol-2-yl)acetate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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